Cas no 1267578-07-3 ((2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1267578-07-3
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD21335274
• CID: 5148814
• Update Time: 2026-03-03

(2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-(2-furanyl)-3-(3-methyl-2-thienyl)-, (2E)-

• MDL： MFCD21335274
• Inchi： 1S/C12H10O2S/c1-9-6-8-15-12(9)5-4-10(13)11-3-2-7-14-11/h2-8H,1H3/b5-4+
• InChI Key： SRQPGVBSYRSIRH-SNAWJCMRSA-N
• SMILES： S1C=CC(C)=C1/C=C/C(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 3.2
• Topological Polar Surface Area: 58.4

Additional information on (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1267578-07-3)

(2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1267578-07-3, belongs to a class of molecules that incorporate both furan and thiophene rings, which are known for their diverse pharmacological properties. The presence of these aromatic systems, coupled with the conjugated double bond system, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural composition of (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one includes a β-keto ester moiety, which is a common pharmacophore in many bioactive molecules. This functional group is particularly interesting because it can participate in various chemical reactions, including Michael additions, aldol condensations, and enolate formations, which are crucial for the synthesis of more complex derivatives. The conjugated system formed by the double bond and the aromatic rings also suggests potential electronic properties that could be exploited for medicinal chemistry applications.

In recent years, there has been a growing interest in exploring the biological activities of heterocyclic compounds derived from furan and thiophene scaffolds. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Additionally, they have been investigated for their antimicrobial and antifungal properties. The specific arrangement of substituents in (2E)-1-(Furan-2-yl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one, particularly the 3-methylthiophen-2-yl group, may contribute to its unique interaction with biological targets, making it a valuable scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules with enhanced biological activity. The combination of furan and thiophene rings provides a versatile platform for modifying electronic and steric properties, which can be fine-tuned to optimize interactions with biological targets. For instance, studies have shown that derivatives of this class can exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

The< strong>β-keto ester moiety in (CAS No. 1267578-07-3) is particularly noteworthy because it can undergo various transformations that are useful in synthetic chemistry. This functionality allows for the facile introduction of additional substituents at multiple positions, enabling the creation of libraries of compounds with diverse chemical and biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

Recent advancements in computational chemistry have also facilitated the study of this compound by allowing researchers to predict its biological activity with greater accuracy. Molecular modeling techniques can be used to simulate interactions between (CAS No. 1267578-07-3) and potential biological targets, providing insights into how structural modifications might affect binding affinity and efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The< strong>3-methylthiophen-2-yl substituent is another key feature that contributes to the unique properties of (CAS No. 1267578-07-3). Thiophene derivatives are known for their ability to modulate enzyme activity through specific interactions with amino acid residues in protein active sites. The methyl group at position 3 enhances these interactions by influencing both electronic distribution and steric hindrance around the thiophene ring. This can lead to improved binding affinity and selectivity when targeting specific enzymes or receptors.

In conclusion, (CAS No. 1267578-07-3) represents a promising scaffold for the development of novel bioactive molecules. Its unique structural features, including the< strong>furan,< strong>thiophene, and< strong>β-keto ester moieties, make it an attractive candidate for further exploration in chemical biology and pharmaceutical research. The potential applications span various therapeutic areas, particularly those involving inflammatory diseases and cancer. As computational methods continue to improve, the study of such heterocyclic compounds will undoubtedly yield new insights into their mechanisms of action and lead to innovative therapeutic strategies.